molecular formula C7H7Cl B120566 Benzyl-2,3,4,5,6-d5 chloride CAS No. 68661-11-0

Benzyl-2,3,4,5,6-d5 chloride

Cat. No. B120566
CAS RN: 68661-11-0
M. Wt: 131.61 g/mol
InChI Key: KCXMKQUNVWSEMD-RALIUCGRSA-N
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Description

Benzyl-2,3,4,5,6-d5 chloride, also known as α-Chlorotoluene-2,3,4,5,6-d5, is a chemical compound with the linear formula C6D5CH2Cl . It has a molecular weight of 131.61 . This compound is used as a labelled isotope of Benzyl Chloride .


Molecular Structure Analysis

The molecular structure of Benzyl-2,3,4,5,6-d5 chloride is represented by the SMILES string [2H]c1c([2H])c([2H])c(CCl)c([2H])c1[2H] and the InChI 1S/C7H7Cl/c8-6-7-4-2-1-3-5-7/h1-5H,6H2/i1D,2D,3D,4D,5D .


Chemical Reactions Analysis

Benzyl chloride, a related compound, is known to be an alkylating agent. It reacts with water in a hydrolysis reaction to form benzyl alcohol and hydrochloric acid . It’s plausible that Benzyl-2,3,4,5,6-d5 chloride may exhibit similar reactivity.


Physical And Chemical Properties Analysis

Benzyl-2,3,4,5,6-d5 chloride has a refractive index of n20/D 1.538 (lit.), a boiling point of 177-181 °C (lit.), a melting point of -43 °C (lit.), and a density of 1.144 g/mL at 25 °C .

Scientific Research Applications

Chemical Synthesis

Benzyl-2,3,4,5,6-d5 chloride is often used in chemical synthesis . It is a deuterated compound, meaning it contains the isotope deuterium (D), which can be useful in reactions where the tracking of atoms through a reaction is required .

NMR Spectroscopy

Due to its deuterated nature, Benzyl-2,3,4,5,6-d5 chloride can be used in Nuclear Magnetic Resonance (NMR) spectroscopy . NMR is a research technique that exploits the magnetic properties of certain atomic nuclei and provides detailed information about the structure, dynamics, reaction state, and chemical environment of molecules .

Free Radical Reactions

Benzyl-2,3,4,5,6-d5 chloride can participate in free radical reactions . For example, it can undergo free radical bromination, a reaction that involves the substitution of a hydrogen atom by a bromine atom in the presence of light or heat .

Nucleophilic Substitution Reactions

This compound can also undergo nucleophilic substitution reactions . In these reactions, a nucleophile (an electron-rich species) replaces a group or atom in a molecule . The benzylic position of Benzyl-2,3,4,5,6-d5 chloride is particularly reactive due to the stability provided by the adjacent aromatic ring .

Catalysis

Benzyl-2,3,4,5,6-d5 chloride can act as a catalyst in certain reactions . For instance, it can catalyze the addition of aliphatic and heterocyclic aldehydes to α,β-unsaturated ketones, nitriles, and esters .

Halogen Exchange Reactions

The compound can play a role in halogen exchange reactions . These reactions involve the replacement of one halogen atom by another in a molecule .

Safety and Hazards

Benzyl-2,3,4,5,6-d5 chloride is classified as a toxic and corrosive substance . It has hazard statements including H226, H302, H315, H317, H318, H331, H335, H350, and H373 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .

properties

IUPAC Name

1-(chloromethyl)-2,3,4,5,6-pentadeuteriobenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7Cl/c8-6-7-4-2-1-3-5-7/h1-5H,6H2/i1D,2D,3D,4D,5D
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KCXMKQUNVWSEMD-RALIUCGRSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CCl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[2H]C1=C(C(=C(C(=C1[2H])[2H])CCl)[2H])[2H]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30583856
Record name 1-(Chloromethyl)(~2~H_5_)benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30583856
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

131.61 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Benzyl-2,3,4,5,6-d5 chloride

CAS RN

68661-11-0
Record name 1-(Chloromethyl)(~2~H_5_)benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30583856
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 68661-11-0
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